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Compound of Interest

Compound Name: Angeloylgomisin O

Cat. No.: B593424

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe laboratory environment and
minimizing environmental impact. Angeloylgomisin O, a lignan extracted from Schisandra
rubriflora, requires careful disposal due to its potential hazards. This guide provides essential,
step-by-step procedures for the safe disposal of Angeloylgomisin O, aligning with best
practices for laboratory safety and chemical handling.

Immediate Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for Angeloylgomisin O is not readily available, data
for the structurally similar compound, Angeloylgomisin Q, indicates significant environmental
hazards. It is prudent to handle Angeloylgomisin O with similar precautions.

Key Hazard Information (based on Angeloylgomisin Q):
o Acute Toxicity: Harmful if swallowed.[1]
o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

This information underscores the critical need to prevent this compound from entering the
environment.
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Quantitative Data Summary

Hazard Classification

Statement

Precautionary Measures

Acute Oral Toxicity

H302: Harmful if swallowed.[1]

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth.[1]

Hazardous to the Aquatic

Environment (Chronic)

H410: Very toxic to aquatic life

with long lasting effects.[1]

P273: Avoid release to the
environment. P391: Collect

spillage.[1]

Disposal

P501: Dispose of contents/
container to an approved

waste disposal plant.[1]

Experimental Protocols: Step-by-Step Disposal

Procedure

The following protocol outlines the necessary steps for the proper disposal of

Angeloylgomisin O waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Angeloylgomisin O and its waste.

2. Waste Segregation:

» Solid Waste: Collect all solid waste contaminated with Angeloylgomisin O, such as

weighing papers, contaminated gloves, and pipette tips, in a dedicated, clearly labeled

hazardous waste container.
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» Liquid Waste: Collect all liquid waste containing Angeloylgomisin O in a separate,
dedicated, and leak-proof hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

o Note on Solubility: Angeloylgomisin O is soluble in DMSO.[2] Ensure the waste container
is compatible with this solvent if used.

3. Waste Container Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Angeloylgomisin O," and the appropriate hazard symbols (e.g., "Harmful,"
"Environmentally Hazardous"). Include the date of waste generation.

4. Storage of Waste:

o Store waste containers in a designated, secure area away from incompatible materials.
o Ensure containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

» All waste containing Angeloylgomisin O must be disposed of through your institution's
certified hazardous waste management program.[1]

» Never dispose of Angeloylgomisin O down the drain or in the regular trash.
6. Decontamination:

e Thoroughly decontaminate all glassware and equipment that has come into contact with
Angeloylgomisin O.

» Collect the rinse solution as hazardous liquid waste.

Visualizing the Disposal Workflow

To further clarify the proper disposal procedure, the following diagram illustrates the logical
steps to be followed.
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Wear Appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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